![molecular formula C8H7IO3 B1319260 4-Iodo-3-methoxybenzoic acid CAS No. 282087-44-9](/img/structure/B1319260.png)
4-Iodo-3-methoxybenzoic acid
Overview
Description
4-Iodo-3-methoxybenzoic acid is a chemical compound with the CAS Number: 282087-44-9. It has a molecular weight of 278.05 . It is recommended to store it in a dark place, sealed in dry, at 2-8°C .
Molecular Structure Analysis
The molecular structure of 4-Iodo-3-methoxybenzoic acid can be represented by the Inchi Code: 1S/C8H7IO3/c1-12-7-4-5 (8 (10)11)2-3-6 (7)9/h2-4H,1H3, (H,10,11) and the Inchi key is WUGQVHZHKSOODO-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
4-Iodo-3-methoxybenzoic acid is a solid compound with a melting point of 210 - 212°C . It has a molecular weight of 278.05 .Scientific Research Applications
Cross-Coupling Reactions
4-Iodo-3-methoxybenzoic acid is involved in cross-coupling reactions. Specifically, the Suzuki cross-coupling reaction utilizes 3-iodo-4-methoxybenzoic acid methylester and arylboronic esters, highlighting the importance of the compound in the synthesis of biaryls. This process has been optimized to achieve good yields, demonstrating the compound's utility in complex chemical synthesis (Chaumeil, Signorella, & Drian, 2000).
Encapsulation for Flavor Release
Research has focused on encapsulating flavor molecules, specifically 4-hydroxy-3-methoxybenzoic acid (vanillic acid), into layered inorganic nanoparticles for controlled release. The encapsulation of this compound into layered double hydroxide (LDH) to produce nanohybrids demonstrates its potential in food science, particularly in flavor enhancement and preservation (Hong, Oh, & Choy, 2008).
Preparation of [(Diacetoxy)iodo]arenes
The compound plays a role in the preparation of various [(diacetoxy)iodo]arenes, which are significant in synthetic chemistry. It has been used in the treatment of iodoarenes with m-chloroperoxybenzoic acid, allowing for the easy preparation and isolation of these compounds. This method is particularly beneficial for preparing arenes with electron-withdrawing groups, expanding the scope of synthetic applications (Iinuma, Moriyama, & Togo, 2012).
Safety and Hazards
The compound is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray. Use of personal protective equipment and adequate ventilation is recommended when handling this compound .
properties
IUPAC Name |
4-iodo-3-methoxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IO3/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUGQVHZHKSOODO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)O)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40591649 | |
Record name | 4-Iodo-3-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40591649 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
282087-44-9 | |
Record name | 4-Iodo-3-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40591649 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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